Cas no 2680763-55-5 (2-(N-benzyl-2,2,2-trifluoroacetamido)-3,3,3-trifluoro-2-methylpropanoic acid)

• Product Name: 2-(N-benzyl-2,2,2-trifluoroacetamido)-3,3,3-trifluoro-2-methylpropanoic acid
• CAS No: 2680763-55-5
• MF: C₁₃H₁₁F₆NO₃
• MW: 343.221764802933
• CID: 5623792
• PubChem ID: 165939796
• Update Time: 2025-06-08

2-(N-benzyl-2,2,2-trifluoroacetamido)-3,3,3-trifluoro-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-benzyl-2,2,2-trifluoroacetamido)-3,3,3-trifluoro-2-methylpropanoic acid
• EN300-28297468
• 2680763-55-5

• Inchi： 1S/C13H11F6NO3/c1-11(10(22)23,13(17,18)19)20(9(21)12(14,15)16)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,22,23)
• InChI Key： HGFLALJOBVUQDT-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C)N(C(C(F)(F)F)=O)CC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 343.06431219g/mol
• Monoisotopic Mass: 343.06431219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(N-benzyl-2,2,2-trifluoroacetamido)-3,3,3-trifluoro-2-methylpropanoic acid

Introduction to 2-(N-benzyl-2,2,2-trifluoroacetamido)-3,3,3-trifluoro-2-methylpropanoic acid (CAS No. 2680763-55-5)

2-(N-benzyl-2,2,2-trifluoroacetamido)-3,3,3-trifluoro-2-methylpropanoic acid, identified by the CAS number 2680763-55-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorinated functional groups, which are widely recognized for their ability to enhance metabolic stability, bioavailability, and binding affinity in drug candidates. The structural features of this molecule, particularly the combination of a trifluoromethyl group and an N-benzyl amide moiety, make it a promising candidate for further exploration in the development of novel therapeutic agents.

The trifluoromethyl group (–CF₃) is a key structural element in many modern pharmaceuticals due to its ability to modulate electronic properties and influence pharmacokinetic profiles. In particular, the presence of this group often increases the lipophilicity of a molecule, thereby improving its membrane permeability and oral bioavailability. Additionally, fluorine atoms can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. The N-benzyl amide moiety contributes to the compound's solubility and stability, while also providing a site for further chemical modification to tailor its pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the role of fluorinated compounds in drug design. Studies have demonstrated that the introduction of fluorine atoms can lead to significant improvements in drug efficacy by altering electronic distributions and steric interactions. For instance, computational studies on similar trifluoromethyl-containing compounds have revealed that these groups can stabilize enzyme-substrate complexes by enhancing hydrophobic interactions. This insight has spurred interest in exploring derivatives of 2-(N-benzyl-2,2,2-trifluoroacetamido)-3,3,3-trifluoro-2-methylpropanoic acid as potential inhibitors or modulators of key biological pathways.

In the context of medicinal chemistry, the synthesis of this compound represents a significant achievement due to its complex structural framework. The synthesis involves multiple steps, including the introduction of fluorinated side chains and the formation of an amide bond. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been employed to achieve high yields and purity. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative approaches in producing complex pharmaceutical intermediates.

The potential applications of CAS No. 2680763-55-5 extend beyond traditional small-molecule drug development. Researchers are increasingly exploring its utility in peptidomimetics and protein engineering due to its ability to mimic natural amino acid sequences while incorporating fluorinated residues. Such modifications can enhance peptide stability and bioactivity, making them valuable tools for studying protein-protein interactions and developing targeted therapies. Additionally, the compound's structural motifs have been investigated for their role in modulating enzyme activity and receptor binding.

Current research efforts are focused on optimizing synthetic routes to improve scalability and cost-effectiveness for large-scale production. Furthermore, investigations into its pharmacokinetic properties are underway to assess its suitability for clinical development. Preclinical studies have begun to explore its potential as an intermediate in the synthesis of more complex drug candidates with enhanced pharmacological profiles. The integration of machine learning models into drug discovery pipelines has also accelerated the identification of promising derivatives by predicting biological activity based on structural features.

The impact of fluorinated compounds on modern medicine cannot be overstated. These molecules have been instrumental in the development of best-selling drugs across various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The unique electronic properties imparted by fluorine atoms allow for fine-tuning of drug-target interactions, leading to improved therapeutic outcomes. As such, compounds like CAS No. 2680763-55-5 represent a critical resource for medicinal chemists seeking to develop next-generation pharmaceuticals.

Looking ahead, the continued exploration of fluorinated derivatives holds immense promise for addressing unmet medical needs. Innovations in synthetic methodologies coupled with advancements in computational biology will further enhance our ability to design molecules with optimized pharmacological properties. The study of 2-(N-benzyl-2,2,2-trifluoroacetamido)-3,3,3-trifluoro-2-methylpropanoic acid exemplifies how interdisciplinary approaches can drive progress in drug discovery and development.